2-(4-ethoxyphenyl)-5-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine

• IUPAC Name: 2-(4-ethoxyphenyl)-5-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C22H20N2O3/c1-2-25-16-11-9-15(10-12-16)18-14-19-17-6-3-4-7-20(17)27-22(24(19)23-18)21-8-5-13-26-21/h3-13,19,22H,2,14H2,1H3
• InChI Key: AWMNRBIWNLOFTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(C2)C4=CC=CC=C4OC3C5=CC=CO5
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol
• CAS No.: 883822-65-9

Description

2-(4-ethoxyphenyl)-5-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine is a useful research compound. Its molecular formula is C22H20N2O3 and its molecular weight is 360.413. The purity is usually 95%.
BenchChem offers high-quality 2-(4-ethoxyphenyl)-5-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-ethoxyphenyl)-5-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-(4-ethoxyphenyl)-5-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine is a novel heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological evaluations, and potential therapeutic applications of this compound based on recent studies.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The general synthetic pathway includes:

• Formation of the Pyrazole Ring : The initial step often involves the condensation of hydrazine derivatives with appropriate carbonyl compounds.
• Cyclization : Subsequent cyclization reactions lead to the formation of the pyrazolo[1,5-c][1,3]benzoxazine structure.
• Functionalization : The introduction of ethoxy and furan substituents is achieved through electrophilic aromatic substitution reactions.

Antifungal Activity

Recent studies have demonstrated that derivatives of pyrazolo[1,5-c][1,3]benzoxazines exhibit significant antifungal properties. For instance:

• In Vitro Testing : Compounds similar to 2-(4-ethoxyphenyl)-5-(furan-2-yl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine have shown effective inhibition against Fusarium oxysporum with minimum inhibitory concentration (MIC) values ranging from 6 to 9 μg/mL. This suggests a promising antifungal profile compared to standard antifungal agents .

Anticancer Activity

The compound has also been evaluated for its anticancer properties:

• Cell Line Studies : In vitro assays against various human cancer cell lines (e.g., HeLa, HepG2) revealed that certain derivatives exhibited cytotoxic effects with IC50 values below 20 μg/mL. Notably, compounds with specific substitutions on the phenyl ring showed enhanced activity against breast and lung cancer cell lines .

The proposed mechanisms for the biological activity of this compound include:

• Inhibition of Enzymatic Pathways : It is hypothesized that the compound may inhibit key enzymes involved in fungal cell wall synthesis and cancer cell proliferation.
• Induction of Apoptosis : Studies indicate that certain derivatives can induce apoptosis in cancer cells through mitochondrial pathways.

Case Study 1: Antifungal Efficacy

A study conducted by Yusuf and Solanki (2019) focused on a series of pyrazole derivatives including the target compound. The findings indicated that modifications in the pyrazole ring significantly affected antifungal potency. The most active derivative showed complete inhibition of fungal growth at concentrations as low as 6 μg/mL .

Case Study 2: Anticancer Properties

A recent investigation into the anticancer properties of related benzoxazine derivatives demonstrated that compounds with furan moieties exhibited enhanced cytotoxicity against MCF-7 breast cancer cells. The study reported IC50 values as low as 15 μg/mL for some derivatives .

Data Tables

Activity Type	Test Organism/Cell Line	MIC/IC50 Value (μg/mL)	Reference
Antifungal	Fusarium oxysporum	6 - 9
Anticancer	HeLa	<20
Anticancer	MCF-7	15